Cas no 74053-21-7 (2-(2-Carboxyphenylthio)-5-methoxybenzoic acid)

• Product Name: 2-(2-Carboxyphenylthio)-5-methoxybenzoic acid
• CAS No: 74053-21-7
• MF: C₁₅H₁₂O₅S
• MW: 304.317783355713
• CID: 2150725
• Update Time: 2023-08-05

2-(2-Carboxyphenylthio)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-carboxyphenylthio)-5-methoxybenzoic acid
• Maybridge3_004469
• Oprea1_606014
• RCXSKSVGSLTCQS-UHFFFAOYSA-N
• HMS1443L03
• IDI1_015856
• 2-(2-Carboxyphenylthio)-5-methoxybenzoic acid

• Inchi： 1S/C15H12O5S/c1-20-9-6-7-13(11(8-9)15(18)19)21-12-5-3-2-4-10(12)14(16)17/h2-8H,1H3,(H,16,17)(H,18,19)
• InChI Key： RCXSKSVGSLTCQS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)C1C=CC(=CC=1C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• Topological Polar Surface Area: 109